Cas no 91400-78-1 (DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER)

• Product Name: DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER
• CAS No: 91400-78-1
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 996373
• PubChem ID: 118855873
• Update Time: 2025-10-29

DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER
• METHYL 14-CIS-PENTADECENOATE
• δ 14 CIS PENTADECENOIC ACID METHYL ESTER
• 14-CIS-PENTADECENOIC ACID METHYL ESTER
• 14-Pentadecensaeure-methylester
• C15:1
• Methyl 14-cis-pentadecenoate1000µg
• pentadec-14-enoic acid methyl ester
• Pentadec-14-ensaeure-methylester
• 91400-78-1
• SCHEMBL21352704
• methyl pentadec-14-enoate
• Methyl 14-pentadecenoate

• Inchi： 1S/C16H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18-2/h3H,1,4-15H2,2H3
• InChI Key： QYLPVAFXMHOCOO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 254.22500
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Colorless needle crystals or colorless liquids
• PSA: 26.30000
• LogP: 5.02660
• Solubility: Soluble in ethanol \ ether, insoluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER

Exploring the Properties and Applications of DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER (CAS No. 91400-78-1)

DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER (CAS No. 91400-78-1) is a specialized fatty acid methyl ester that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and cosmetic formulations. This compound, characterized by its unique cis-configuration at the 14th carbon position, plays a crucial role in various industrial and research applications. Its molecular structure, C16H30O2, makes it a valuable intermediate in synthetic chemistry and a subject of ongoing scientific exploration.

The growing interest in fatty acid methyl esters (FAMEs) like DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER is driven by their versatility and eco-friendly properties. Researchers are increasingly focusing on these compounds due to their potential in green chemistry and sustainable manufacturing. With the rise of environmentally conscious consumers, the demand for bio-based chemicals has surged, positioning this ester as a promising candidate for future innovations.

One of the most common questions about DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER relates to its synthesis and purification methods. The compound is typically produced through esterification reactions involving pentadecenoic acid and methanol, often catalyzed by acid or enzymatic processes. Advanced techniques like chromatographic purification ensure high purity levels, which are critical for pharmaceutical and cosmetic applications where consistency and safety are paramount.

In the pharmaceutical industry, DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER has shown potential as a building block for drug development. Its unique structure allows for modifications that can enhance drug delivery systems or improve bioavailability. Recent studies have explored its role in lipid-based formulations, which are gaining traction for their ability to improve the solubility of poorly water-soluble drugs.

The cosmetic industry has also embraced DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER for its emollient properties and skin-conditioning benefits. As consumers increasingly seek natural and sustainable ingredients, this ester has found applications in high-end skincare products. Its ability to improve product texture while maintaining compatibility with sensitive skin makes it a valuable addition to modern cosmetic formulations.

From an analytical perspective, DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER presents interesting challenges and opportunities. Techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These analytical methods are crucial for quality control in industrial applications and for advancing research into its potential uses.

The market dynamics surrounding DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER reflect broader trends in specialty chemicals. With increasing investment in bio-based materials and green technologies, the demand for such compounds is expected to grow steadily. Manufacturers are responding by developing more efficient production methods and exploring novel applications that could further expand the market for this versatile chemical.

Storage and handling of DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER require standard precautions for organic compounds. While not classified as hazardous, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. These practical considerations are important for both industrial users and research laboratories working with this material.

Future research directions for DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER may explore its potential in emerging fields like nanotechnology and biomaterials. The compound's amphiphilic nature and modifiable structure make it an interesting candidate for developing advanced materials with tailored properties. Such applications could open new avenues for this already versatile chemical.

In conclusion, DELTA 14 CIS PENTADECENOIC ACID METHYL ESTER (CAS No. 91400-78-1) represents an important class of fatty acid derivatives with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in sustainable chemistry, position it as a compound of significant scientific and commercial interest. As research continues to uncover new potential uses, this ester is likely to play an increasingly important role in various technological and industrial advancements.